Cas no 150168-54-0 (4-Amino Fluconazole Bromide)

• Product Name: 4-Amino Fluconazole Bromide
• CAS No: 150168-54-0
• MF: C₁₃H₁₄BrF₂N₇O
• MW: 402.197367191315
• CID: 2085342
• Update Time: 2025-06-08

4-Amino Fluconazole Bromide Chemical and Physical Properties

Names and Identifiers

• 4-Amino Fluconazole Bromide
• 4-amino-1-[(2RS)-2-(2,4-difluorophenyl)-2-hydroxy-3(1H- 1,2,4-triazol-1-yl)propyl]-4H-1,2,4-triazolium
• 1-(4-Amino-1,2,4-triazol-4-ium-1-yl)-2-(2,4-difluorophenyl)-3-(1,2,4-triazol-1-yl)propan-2-ol;bromid

• Inchi： 1S/C13H14F2N7O.BrH/c14-10-1-2-11(12(15)3-10)13(23,4-21-7-17-6-18-21)5-22-9-20(16)8-19-22;/h1-3,6-9,23H,4-5,16H2;1H/q+1;/p-1
• InChI Key： HEIWHMKVRUYLHG-UHFFFAOYSA-M
• SMILES： [Br-].FC1C=C(C=CC=1C(CN1C=NC=N1)(CN1C=[N+](C=N1)N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 407
• Topological Polar Surface Area: 98.7